Cas no 898430-67-6 (3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 898430-67-6
• MF: C₂₀H₂₃F₂N₃O
• MW: 359.412931680679
• CID: 5482541
• Update Time: 2025-06-28

3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• 3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

• Inchi： 1S/C20H23F2N3O/c1-24-9-11-25(12-10-24)19(15-5-7-17(21)8-6-15)14-23-20(26)16-3-2-4-18(22)13-16/h2-8,13,19H,9-12,14H2,1H3,(H,23,26)
• InChI Key： YCFPLWYFIXHREC-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C1=CC=CC(F)=C1

Additional information on 3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Comprehensive Overview of 3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS No. 898430-67-6)

In the realm of pharmaceutical and chemical research, 3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS No. 898430-67-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 898430-67-6, belongs to a class of fluorinated benzamide derivatives, which are increasingly studied for their bioactive potential. Researchers and industry professionals are particularly interested in its molecular structure, which combines a fluorophenyl group with a methylpiperazine moiety, offering intriguing possibilities for drug development.

The synthesis of 3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide involves multi-step organic reactions, often starting with the condensation of 4-fluorobenzaldehyde and methylpiperazine. The introduction of the fluoro substituent at the 3-position of the benzamide ring enhances the compound's stability and bioavailability, making it a candidate for further pharmacological evaluation. Recent studies have explored its potential as a kinase inhibitor, a hot topic in cancer research, where targeted therapies are in high demand. This aligns with the growing interest in precision medicine and personalized treatment options.

From a chemical properties perspective, CAS 898430-67-6 exhibits moderate solubility in polar organic solvents, which is critical for formulation development. Its logP value suggests favorable membrane permeability, a key factor in drug absorption. These characteristics make it a subject of interest in medicinal chemistry circles, where optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles is a priority. Additionally, the compound's fluorine atoms contribute to its metabolic stability, a feature highly valued in modern drug design to prolong therapeutic effects.

The rise of AI-driven drug discovery has further propelled interest in compounds like 3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide. Computational models are being used to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This trend reflects broader industry shifts toward high-throughput screening and in silico pharmacology, topics frequently searched by professionals in the field. Moreover, the compound's potential role in neurodegenerative disease research has been speculated, given the structural similarities to other CNS-active molecules.

In conclusion, 3-fluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS No. 898430-67-6) represents a compelling case study at the intersection of organic chemistry and pharmaceutical innovation. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in areas like targeted therapy and computational drug design. As the scientific community continues to explore its applications, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.